Cas no 627531-53-7 (2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-)

2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)- structure
627531-53-7 structure
Product Name:2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-
CAS No:627531-53-7
MF:C16H12N2O3
MW:280.27808380127
CID:1642302
Update Time:2024-09-12

2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 6-nitro-1-(phenylmethyl)-
    • Inchi: 1S/C16H12N2O3/c19-16-9-6-13-10-14(18(20)21)7-8-15(13)17(16)11-12-4-2-1-3-5-12/h1-10H,11H2
    • InChI Key: VYCGOSPBFGDYFN-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C2=C(C=C([N+]([O-])=O)C=C2)C=CC1=O

Computed Properties

  • Exact Mass: 280.08486

Experimental Properties

  • Density: 1.352±0.06 g/cm3(Predicted)
  • Boiling Point: 465.2±45.0 °C(Predicted)
  • PSA: 63.45
  • pka: -4.02±0.20(Predicted)
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